
A Technical Guide to the Physical Properties of
Hex-5-en-1-amine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Hex-5-en-1-amine

Cat. No.: B1268122 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the key physical properties of Hex-5-en-1-amine
(CAS No: 34825-70-2), a valuable building block in organic synthesis. The focus is on its

boiling point and density, presenting quantitative data, standardized experimental

methodologies for their determination, and a workflow for these analytical procedures.

Core Physical Properties
The physical characteristics of Hex-5-en-1-amine are fundamental to its handling, application

in synthetic routes, and purification processes. The primary properties are summarized below.

Physical Property Value Unit

Boiling Point 132 - 140 °C

Density 0.8 g/mL

Note: The boiling point is reported as a range based on available data sources.[1][2] The

density is reported at standard conditions.[2]

Experimental Protocols for Property Determination
Accurate determination of physical properties is critical for chemical characterization. The

following section outlines the standard methodologies for measuring the boiling point and
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density of liquid amines like Hex-5-en-1-amine.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a volatile amine, a standard method for this determination is distillation or the use

of a Thiele tube apparatus.

A widely recognized standard for determining the boiling point of liquids is ASTM D1120.[1][3]

[4] Although this standard is specified for engine coolants, its principles are broadly applicable

to other liquids. The procedure involves heating the liquid in a flask connected to a reflux

condenser.[3] The temperature of the vapor that is in equilibrium with the boiling liquid is

measured, and this temperature, corrected for atmospheric pressure, is recorded as the boiling

point.[3][5] For smaller sample volumes, a micro-reflux method can be employed where the

sample is heated, and the temperature of the vapor condensing on a thermometer bulb is

measured.

Density Determination
Density is a fundamental physical property defined as mass per unit volume. For liquids, this is

often determined using a digital density meter or a pycnometer.

A standard test method for determining the density of liquids is ASTM D4052.[6][7][8] This

method utilizes an oscillating U-tube principle.[7] A small volume of the liquid sample is

introduced into a U-shaped tube, which is then set into oscillation. The instrument measures

the frequency of oscillation, which changes based on the mass (and therefore density) of the

sample in the tube.[9] This technique provides high precision and is suitable for a wide range of

liquids.[7] The accepted units for density are typically grams per milliliter (g/mL) or kilograms

per cubic meter ( kg/m ³).[2][6]

Experimental Workflow Visualization
The logical flow of experimentally determining the boiling point and density of a liquid sample

such as Hex-5-en-1-amine is depicted in the following diagram. This workflow outlines the

major steps from sample preparation to final data reporting.
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Caption: Workflow for the experimental determination of boiling point and density.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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